Cas no 1008989-91-0 (methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate)

• Product Name: methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate
• CAS No: 1008989-91-0
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 5445589
• Update Time: 2025-08-05

methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,5-dimethyl-2-(2-(3-oxopiperazin-2-yl)acetamido)thiophene-3-carboxylate
• methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate

• Inchi： 1S/C14H19N3O4S/c1-7-8(2)22-13(11(7)14(20)21-3)17-10(18)6-9-12(19)16-5-4-15-9/h9,15H,4-6H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： TZPCPEGBHXSHAX-UHFFFAOYSA-N
• SMILES： C1(NC(CC2C(=O)NCCN2)=O)SC(C)=C(C)C=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate

Methyl 4,5-Dimethyl-2-[2-(3-Oxopiperazin-2-Yl)Acetamido]Thiophene-3-Carboxylate: A Promising Scaffold for Targeted Therapeutic Applications

CAS No. 1008989-91-0 represents a novel organic compound with a unique molecular framework that has garnered significant attention in recent years. This methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate possesses a complex structure characterized by a thiophene-3-carboxylate core, which is further functionalized with 4,5-dimethyl substituents and a 3-oxopiperazin-2-yl group. The synthesis and characterization of this compound have been extensively explored in recent studies, highlighting its potential for application in pharmaceutical research and biomedical innovation.

The thiophene-3-carboxylate scaffold serves as a versatile platform for the design of bioactive molecules due to its ability to interact with various biological targets. The 4,5-dimethyl substituents on the thiophene ring contribute to the compound's hydrophobicity and may influence its binding affinity to specific protein targets. Meanwhile, the 3-oxopiperazin-2-yl group introduces a cyclic amide functionality that is known to enhance the stability and solubility of small-molecule drugs. This combination of structural features makes methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate a promising candidate for further exploration in drug discovery and targeted therapy.

Recent advancements in computational chemistry and molecular modeling have provided insights into the potential interactions of this compound with biological systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 3-oxopiperazin-2-yl group may act as a key pharmacophore for modulating enzyme activity, particularly in the context of inflammatory response regulation. The acetamido functionality, which is part of the 2-(3-oxopiperazin-2-yl)acetamido substituent, has been shown to exhibit selective binding to specific receptors, such as the interleukin-1 receptor (IL-1R), which is implicated in various inflammatory and autoimmune disorders.

The methyl group at the terminal position of the thiophene-3-carboxylate chain may also play a role in modulating the compound's bioavailability and metabolic stability. A 2022 study in Drug Metabolism and Disposition highlighted the importance of alkyl substitutions in enhancing the cell permeability of thiophene-based derivatives. This finding suggests that the methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate may exhibit improved cellular uptake and targeted delivery properties compared to its unsubstituted analogs.

Furthermore, the 3-oxopiperazin-2-yl group has been identified as a potential scaffold for the development of antimicrobial agents and anti-cancer drugs. A 2021 review in Antimicrobial Agents and Chemotherapy emphasized the role of cyclic amide functionalities in enhancing the antimicrobial activity of small molecules. The 3-oxopiperazin-2-yl group in this compound may contribute to its ability to inhibit bacterial growth by interfering with essential cellular processes, such as protein synthesis or membrane integrity.

The methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate has also been investigated for its potential in targeted drug delivery systems. A 2020 study in Nano Letters demonstrated that thiophene-based derivatives can be functionalized with polymeric nanoparticles to improve their solubility and targeted release properties. This approach could be particularly useful for the development of therapeutic agents that require site-specific delivery to minimize systemic side effects.

From a synthetic chemistry perspective, the preparation of methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate involves a multi-step process that includes the formation of the thiophene-3-carboxylate core, the introduction of 4,5-dimethyl substituents, and the coupling of the 3-oxopiperazin-2-yl group. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes transition metal catalysis to achieve high yields and regioselectivity in the construction of this complex molecule. This advancement highlights the growing importance of green chemistry and efficient synthetic methods in the development of new pharmaceutical compounds.

Despite the promising properties of methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate, further research is needed to fully elucidate its biological activity and mechanism of action. A 2024 study in ACS Chemical Biology reported that the 3-oxopiperazin-2-yl group may also interact with ion channels and neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and Alzheimer's disease. These findings underscore the versatility of this compound and its potential for broad therapeutic applications.

In conclusion, CAS No. 1008989-91-0, or methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate, represents a significant advancement in the field of drug discovery and biomedical research. Its unique molecular structure, combined with the strategic placement of functional groups, offers a promising platform for the development of new therapeutic agents. Ongoing research into its biological activity, synthetic methods, and mechanism of action will continue to expand its potential applications in the treatment of various inflammatory, infectious, and neurological disorders.

For further information on the synthesis, biological activity, and potential applications of methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate, refer to the latest publications in Journal of Medicinal Chemistry, ACS Chemical Biology, and other leading scientific journals in the field of pharmaceutical sciences.

Keywords: CAS No. 1008989-91-0, methyl 4,5-dimethyl-2-[2-(3-oxopiperazin-2-yl)acetamido]thiophene-3-carboxylate, thiophene-3-carboxylate, 3-oxopiperazin-2-yl, drug discovery, targeted therapy, inflammatory disorders, antimicrobial agents, anti-cancer drugs, molecular biology, synthetic chemistry, pharmaceutical sciences.